Cas no 8067-98-9 (diethyl 2-[(dimethoxyphosphorothioyl)sulfanyl]butanedioate - O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate (1:1))

• Product name: diethyl 2-[(dimethoxyphosphorothioyl)sulfanyl]butanedioate - O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate (1:1)
• CAS No: 8067-98-9
• MF: C₁₉H₃₁NO₁₁P₂S₃
• MW: 607.5921
• CID: 1801792
• PubChem ID: 150205

diethyl 2-[(dimethoxyphosphorothioyl)sulfanyl]butanedioate - O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate (1:1) Chemical and Physical Properties

Names and Identifiers

• diethyl 2-[(dimethoxyphosphorothioyl)sulfanyl]butanedioate - O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate (1:1)
• diethyl 2-dimethoxyphosphinothioylsulfanylbutanedioate,dimethoxy-(3-methyl-4-nitrophenoxy)-sulfanylidene-λ⁵-phosphane
• Ambithion
• Diethyl 2-[(dimethoxyphosphorothioyl)sulfanyl]butanedioate--O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate (1/1)
• Diethyl ((dimethoxyphosphinothioyl)thio)butanedioate mixt. with O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate
• DTXSID701001406
• SCHEMBL8469725
• Butanedioic acid, ((dimethoxyphosphinothioyl)thio)-, diethyl ester, mixt. with O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate
• 8067-98-9
• Malathion-fenitrothion
• Galition
• Malathion - Fenitrothion

• Inchi： InChI=1S/C10H19O6PS2.C9H12NO5PS/c1-5-15-9(11)7-8(10(12)16-6-2)19-17(18,13-3)14-4;1-7-6-8(4-5-9(7)10(11)12)15-16(17,13-2)14-3/h8H,5-7H2,1-4H3;4-6H,1-3H3
• InChI Key： YJJNMTGURBBGDK-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(C(=O)OCC)SP(=S)(OC)OC.CC1=C(C=CC(=C1)OP(=S)(OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 607.05344832g/mol
• Monoisotopic Mass: 607.05344832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 654
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234Ų